2,5-dichloro-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 2,5-dichloro-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide
• InChI: InChI=1S/C10H7Cl2N3OS/c1-5-14-15-10(17-5)13-9(16)7-4-6(11)2-3-8(7)12/h2-4H,1H3,(H,13,15,16)
• InChI Key: IELHHUQOWPJWAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)C2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C10H7Cl2N3OS
• Molecular Weight: 288.15 g/mol

Description

“2,5-dichloro-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide” is a chemical compound that contains a thiadiazole ring. Thiadiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. It is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes.

Molecular Structure Analysis

The thiadiazole ring in the molecule is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Future Directions

The future directions for “2,5-dichloro-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide” and similar compounds could involve further exploration of their biological activities. Thiadiazole derivatives are found in many potent biologically active compounds, and there is ongoing research into their potential uses in medicine and other fields.

Mechanism of Action

Target of Action

Compounds with a similar thiadiazole scaffold have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties . These activities suggest that the compound may interact with a variety of biological targets.

Mode of Action

The thiadiazole ring is known to interact with biological targets through various mechanisms, depending on the specific functional groups attached to the ring .

Biochemical Pathways

Compounds containing a thiadiazole ring have been found to interact with a variety of biochemical pathways, depending on their specific functional groups .

Result of Action

Compounds with a similar thiadiazole scaffold have been found to exhibit diverse biological activities, suggesting that the compound may have a variety of molecular and cellular effects .